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Compound of Interest |

Compound Name: Acid Yellow 110
CAS No.: 12220-74-5
Cat. No.: B1173300

Get Quote

\ J

C.l. Name: Acid Yellow 110 Synonyms: Acid Milling Yellow 5GN, Polar Yellow 5GN Chemical
Class: Azo Dye[1] CAS No: 12220-74-5[1]

Introduction

Acid Yellow 110 is a water-soluble, anionic azo dye utilized in the textile industry for dyeing
protein and polyamide fibers.[1][2] Its molecular structure contains sulfonic acid groups, which
are typically in the form of sodium salts. These groups enhance water solubility and provide the
anionic charge necessary for binding to fibers.[3] The dyeing process is conducted in an acidic
medium (pH 2-6), which protonates the amino groups (-NHz) within the fibers to form cationic
sites (-NHs*).[3] The negatively charged dye anions then form strong ionic bonds, along with
hydrogen bonds and van der Waals forces, with these cationic sites, resulting in effective
coloration.[3] Acid Yellow 110 is primarily used for dyeing wool, silk, and nylon, producing a
vibrant yellow shade.[1][4]

Key Applications in Research

o Performance on Protein Fibers: Acid Yellow 110 is a standard dye for investigating the
dyeing characteristics of wool and silk. Research focuses on optimizing parameters like pH,

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1173300/docs?utm_src=pdf-body#application-notes-acid-yellow-110-in-textile-dyeing-research
https://www.benchchem.com/product/b1173300#bc-rfq
https://www.benchchem.com/product/b1173300/docs?utm_src=pdf-body#application-notes-acid-yellow-110-in-textile-dyeing-research
http://www.worlddyevariety.com/acid-dyes/acid-yellow-110.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-110.html
https://www.benchchem.com/product/b1173300/docs?utm_src=pdf-body#application-notes-acid-yellow-110-in-textile-dyeing-research
http://www.worlddyevariety.com/acid-dyes/acid-yellow-110.html
https://www.mdpi.com/2076-3417/11/14/6255
https://jcsp.org.pk/PublishedVersion/46d7fca5-8f4e-479d-a13e-a939c3f87778Manuscript%20no%2004,%20Final%20Gally%20Proof%20of%2011459%20(Zeeshan%20Akhtar).pdf
https://jcsp.org.pk/PublishedVersion/46d7fca5-8f4e-479d-a13e-a939c3f87778Manuscript%20no%2004,%20Final%20Gally%20Proof%20of%2011459%20(Zeeshan%20Akhtar).pdf
https://jcsp.org.pk/PublishedVersion/46d7fca5-8f4e-479d-a13e-a939c3f87778Manuscript%20no%2004,%20Final%20Gally%20Proof%20of%2011459%20(Zeeshan%20Akhtar).pdf
https://www.benchchem.com/product/b1173300/docs?utm_src=pdf-body#application-notes-acid-yellow-110-in-textile-dyeing-research
http://www.worlddyevariety.com/acid-dyes/acid-yellow-110.html
https://www.shijichenxing.com/news/industry-news/common-problems-and-solutions-for-dyeing-nylon-with-weak-acid-dyes.html
https://www.benchchem.com/product/b1173300/docs?utm_src=pdf-body#application-notes-acid-yellow-110-in-textile-dyeing-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

temperature, and electrolyte concentration to achieve maximum dye exhaustion and fixation.

o Polyamide Fiber Dyeing: Nylon, a synthetic polyamide, possesses amine terminal groups
that make it suitable for dyeing with acid dyes.[5] However, nylon has a lower amine group
content than wool, making it more challenging to achieve deep shades.[5] Research often
explores methods to improve dye uptake and fastness on various types of nylon.

o Colorfastness Studies: Evaluating the durability of the dyed color is critical. Acid Yellow 110
is used in studies to determine fastness to various environmental factors, including washing,
light, perspiration, and rubbing.[1][3] High-quality acid dyes can result in textiles that retain
80-90% of their color after 50 wash cycles.

e Dyeing Kinetics and Thermodynamics: Research applications include studying the rate of
dye absorption and the thermodynamic parameters of the dyeing process to understand the
dye-fiber interaction mechanism.

Factors Influencing Dyeing Performance

Several factors critically influence the efficiency and quality of dyeing with Acid Yellow 110:

e pH: The pH of the dyebath is the most critical parameter. An acidic pH is necessary to
generate positive sites on the fiber for dye binding. The dye uptake rate increases as the pH
decreases.[4] For light shades on nylon, a pH of 6-7 is often used, while deeper shades
require a more acidic pH of 4-6.[6]

o Temperature: Temperature affects the swelling of the fiber and the kinetic energy of the dye
molecules. Dyeing is typically started at a lower temperature (e.g., 40°C) and gradually
raised to near boiling (90-98°C).[7][8] The heating rate, especially between 65°C and 85°C
for nylon, is crucial for achieving level (even) dyeing.[6]

o Electrolytes: Salts like sodium sulfate (Glauber's salt) are often used as leveling agents. In
an acid bath, the salt anions compete with dye anions for the cationic sites on the fiber,
slowing down the initial dye uptake and promoting more even coloration.

o Auxiliaries: Leveling agents (anionic or non-ionic surfactants) are used to prevent rapid,
uneven dyeing, especially with nylon which has a high initial dyeing rate.[6] However,
excessive amounts can reduce the final dye exhaustion rate.[6]
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Quantitative Data Summary

The following tables summarize typical quantitative data obtained in research involving Acid
Yellow 110 and similar acid dyes.

Table 1: Colorfastness Properties of Acid Yellow 110

This table presents the specific fastness ratings for C.l. Acid Yellow 110 on wool and silk,
evaluated on a standard 1-5 grey scale, where 5 indicates excellent performance.

Fastness Test Standard Rating
Light Fastness ISO 5[1]
Washing (Change in Color) ISO 5[1]
Washing (Staining) ISO 5[1]
Perspiration (Acidic & Alkaline)  ISO 5[1]
Oxygen Bleaching ISO 5[1]
Seawater ISO 4-5[1]

Table 2: Illlustrative Colorimetric and Dye Uptake Data

This table presents representative data for acid dyes on wool fabric, demonstrating the type of
results generated in dyeing research. The values are illustrative based on studies of similar
acid dyes.[9]

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1173300/docs?utm_src=pdf-body#application-notes-acid-yellow-110-in-textile-dyeing-research
https://www.benchchem.com/product/b1173300/docs?utm_src=pdf-body#application-notes-acid-yellow-110-in-textile-dyeing-research
https://www.benchchem.com/product/b1173300/docs?utm_src=pdf-body#application-notes-acid-yellow-110-in-textile-dyeing-research
https://www.benchchem.com/product/b1173300/docs?utm_src=pdf-body#application-notes-acid-yellow-110-in-textile-dyeing-research
http://www.worlddyevariety.com/acid-dyes/acid-yellow-110.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-110.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-110.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-110.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-110.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-110.html
https://www.researchgate.net/publication/264540672_Synthesis_of_Several_Newly_Acid_Dyes_and_their_Application_in_Textile_Dyeing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value

Color Strength (K/S) 18.99

CIELAB Color Coordinates

L* (Lightness) 45.75
a* (Red/Green) 15.20
b* (Yellow/Blue) 38.50
Dye Exhaustion (%) 92%
Dye Fixation (%) 85%

Experimental Protocols
Protocol 1: Exhaust Dyeing of Wool Fabric with Acid
Yellow 110

This protocol describes a standard laboratory procedure for dyeing wool fabric to analyze color
yield and fastness properties.

1. Materials and Equipment:

» Wool fabric (pre-washed to remove sizing)

e C.I. Acid Yellow 110

e Glacial Acetic Acid (or 85% Formic Acid)

¢ Sodium Sulfate (NazS0a4), anhydrous

o Laboratory-scale dyeing machine or beaker dyeing system with temperature control
e Spectrophotometer

e pH meter

¢ Analytical balance
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2. Procedure:
e Prepare the Dyebath:

o Set the liquor ratio (the ratio of the volume of liquid to the weight of fabric), for example,
50:1.[8] For a 5-gram fabric sample, this requires 250 mL of water.

o Calculate the required amount of dye based on the weight of fabric (0.w.f). For a 2%
shade, use 0.1 g of Acid Yellow 110 for a 5 g fabric sample.[8]

o Dissolve the dye powder in a small amount of hot deionized water and add it to the main
dyebath.

o Add auxiliaries: 10% o.w.f. Sodium Sulfate (0.5 g) and 4% o.w.f. Acetic Acid (0.2 g).[8]
Adjust the final pH to approximately 4.0.[9]

e Dyeing Cycle:
o Introduce the pre-wetted wool sample into the dyebath at an initial temperature of 40°C.[8]
o Run for 15 minutes at 40°C.
o Increase the temperature to 95-100°C at a rate of 2°C/minute.
o Hold the temperature at 95-100°C for 60 minutes, ensuring gentle agitation.[7]
e Rinsing and Drying:
o Cool the dyebath down to 60°C.

o Remove the fabric sample and rinse thoroughly with warm water, followed by cold water,
until the rinse water is clear.

o Squeeze out excess water and allow the fabric to air dry at room temperature.

Protocol 2: Determination of Dye Exhaustion and
Fixation Percentage
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This protocol outlines the spectrophotometric method to quantify the amount of dye absorbed
and fixed onto the fabric.

1. Principle: The concentration of the dye in the solution is determined using a UV-Vis
spectrophotometer by measuring the absorbance at the wavelength of maximum absorbance
(A_max) for Acid Yellow 110. The dye concentration is calculated using the Beer-Lambert law
(A = ecl). Dye exhaustion is the percentage of dye that has moved from the dyebath to the fiber.
Dye fixation is the percentage of the original dye that is covalently bonded to the fiber after

washing.
2. Procedure:
» Create a Calibration Curve:
o Prepare a stock solution of Acid Yellow 110 of a known concentration (e.g., 100 mg/L).

o Prepare a series of standard solutions of decreasing concentration (e.g., 50, 25, 12.5, 6.25
mg/L) by serial dilution.

o Measure the absorbance of each standard solution at the A_max of the dye.

o Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration
curve.[7]

e Calculate Dye Exhaustion (%E):

o Before starting the dyeing process (Protocol 1), take an aliquot of the initial dyebath. Dilute
it to fall within the concentration range of the calibration curve and measure its
absorbance. This gives the initial dye concentration (C1).

o After the dyeing process is complete, take an aliquot of the final (exhaust) dyebath. Dilute
it similarly and measure its absorbance to find the final dye concentration (Cz).

o Calculate the exhaustion percentage using the formula:[8] %E = [(C1 - C2) / C1] * 100

e Calculate Dye Fixation (%F):
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o After dyeing, perform a rigorous soaping wash on the dyed fabric (e.g., using 2 g/L non-
ionic detergent at 60°C for 15 minutes) to remove any unfixed dye.

o Measure the concentration of dye in this soaping liquor (Cs).
o Calculate the fixation percentage using the formula: %F = [(C1 - C2 - C3) / C1] * 100

Visualizations
Dyeing Process Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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